Synthesis of imidazo[1,2-a]pyridinones via a visible light-photocatalyzed functionalization of alkynes/nitrile insertion/cyclization tandem sequence using micro-flow technology†

Organic Chemistry Frontiers Pub Date: 2023-11-17 DOI: 10.1039/D3QO01508D

Abstract

We successfully developed an unprecedented route for imidazo[1,2-a]pyridinone synthesis through a visible light-photocatalysed functionalization of alkynes/nitrile insertion/cyclization tandem sequence in a microchannel reactor. This novel protocol features extremely mild conditions, broad substrate scope and high reaction efficiency. In addition, a reasonable reaction mechanism was proposed based on control experiments.

Graphical abstract: Synthesis of imidazo[1,2-a]pyridinones via a visible light-photocatalyzed functionalization of alkynes/nitrile insertion/cyclization tandem sequence using micro-flow technology
Synthesis of imidazo[1,2-a]pyridinones via a visible light-photocatalyzed functionalization of alkynes/nitrile insertion/cyclization tandem sequence using micro-flow technology†
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